Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Chemical Structure and Properties of Paxilline

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Paxilline

CAS No.: 57186-25-1

Cat. No.: S606745

The table below summarizes the key identifying information for paxilline, which is foundational for its
NMR characterization [1] [2] [3].

Property Description

IUPAC (2R,4bS,6aS,12bS,12cR,14aS)-4b-Hydroxy-2-(2-hydroxypropan-2-yl)-12b,12c-dimethyl-

Name 5,6,6a,7,12,12b,12¢,13,14,14a-decahydro-2H-[1]benzopyrano[5',6":6,7]indeno[1,2-
blindol-3(4bH)-one [1]

Molecular C27H33NO4 [1] [2] [3]

Formula

Molecular 435.56 g/mol [1] [2] [3]

Weight

CAS 57186-25-1 [2] [3]

Registry

Number

SMILES [H[C@@4(C@3[C@]5(C)C@@CC5)=CC(C@@H(C)C)06)=0)

(0)CC4)CC2=C3NC1=CC=CC=C12 [3]

How to Proceed with NMR Characterization
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For in-depth technical work, consider these practical paths to obtain the necessary NMR data:

¢ Consult Specialized Databases: Technical NMR data for characterization is often housed in
commercial spectral databases. You may find full proton/carbon NMR spectra and assignments
through services like ACDI/Labs Spectra Databases, Spectral Base (Wiley), or Sigma-Aldrich's
NMR spectrum.

e Use Available Structural Data: The confirmed structure and stereochemistry can be used with
computational NMR prediction software to generate a theoretical spectrum, which can serve as a
starting model for your experimental work [1].

¢ Reference Related Compounds: While paxilline data is unavailable, literature on structurally similar
indole diterpenes can be highly informative. For example, the structure elucidation of penerpene A
demonstrates the application of 1D/2D NMR techniques which are directly applicable to paxilline [4].

Workflow for Structure Elucidation of Complex Indole-
Diterpenes

The following diagram outlines the general workflow for determining the structure of complex molecules

like paxilline, based on the methodology used for related compounds [4].
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Process for determining the structure of complex natural products using spectroscopic data [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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